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Compound of Interest

Compound Name: Disperse blue 291

Cat. No.: B15555903

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Disperse Blue 291 (C.I. 113395),
a significant mono-azo dye utilized in the textile industry. The document details its chemical and
physical properties, manufacturing process, application in polyester dyeing, and critical
environmental and toxicological considerations.

Chemical and Physical Properties

Disperse Blue 291 is a synthetic colorant characterized by its green-light blue hue and is
supplied as dark blue tiny particles.[1] It is primarily employed in the dyeing and printing of
polyester and its blended fabrics due to its good color compatibility.[1]
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Property Value Reference

Disperse Blue 291, C.I.

C.l. Name 113395

CAS Registry Number 56548-64-2, 83929-84-4

Molecular Formula C19H21BrNeOs

Molecular Weight 509.31 g/mol

Molecular Structure Single azo class

Appearance Dark blue tiny particles [1]
Hue Green-light blue [1]

Manufacturing Process

The synthesis of Disperse Blue 291 involves a two-step diazotization and coupling reaction.

Manufacturing Workflow

Diazotization

Diazotizing Agent
(e.g., NaNO2/H2S0a)

Reaction

Diazo Salt Intermediate

vy

2,4-Dinitro-6-bromoaniline

Coupling

Coupling Reaction

N-(3-(diethylamino)-4-methoxyphenyl)acetamide Disperse Blue 291
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Caption: Synthesis of Disperse Blue 291.

The process begins with the diazotization of 2,4-Dinitro-6-bromoaniline.[1] The resulting
diazonium salt is then coupled with N-(3-(diethylamino)-4-methoxyphenyl)acetamide to form
the final Disperse Blue 291 dye molecule.[1]

Application in Textile Dyeing

Disperse Blue 291 is primarily used for dyeing hydrophobic fibers, most notably polyester.[2]
Due to its low water solubility, it is applied from a fine aqueous dispersion.[2][3] The dyeing
process for polyester typically involves high temperatures to facilitate the diffusion of the dye
molecules into the fiber structure.[4]

Typical Polyester Dyeing Process Workflow
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Caption: High-temperature polyester dyeing workflow.
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Experimental Protocol: High-Temperature Dyeing of
Polyester

This protocol describes a typical laboratory procedure for dyeing polyester fabric with Disperse
Blue 291.

Materials and Equipment:

Polyester fabric

Disperse Blue 291

Dispersing agent

Acetic acid (for pH adjustment)

High-temperature dyeing apparatus (e.g., laboratory dyeing machine)

Spectrophotometer for color measurement

Procedure:

Dye Bath Preparation: Prepare a dye bath containing Disperse Blue 291 (e.g., 1% on
weight of fiber), a dispersing agent (e.g., 1 g/L), and water. Adjust the pH of the dye bath to
4.5-5.5 using acetic acid.

Dyeing: Immerse the polyester fabric in the dye bath. Raise the temperature to 130°C at a
rate of 2°C/minute and hold for 60 minutes.

Cooling and Rinsing: Cool the dye bath to 70°C and rinse the fabric with hot and then cold
water.

Reduction Clearing: Treat the dyed fabric in a solution containing sodium hydrosulfite (e.g., 2
g/L) and sodium hydroxide (e.g., 2 g/L) at 70-80°C for 15-20 minutes to remove unfixed dye
from the fiber surface.

Final Rinse and Drying: Rinse the fabric thoroughly with water and then air dry.
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Fastnhess Properties

The performance of a dye is largely determined by its fastness properties, which indicate the
resistance of the color to various environmental factors.

Rating (Scale 1-5,
Fastness Test 5=Excellent; Light Test Method (1ISO)
Fastness 1-8, 8=Excellent)

Light (Xenon) 5-6 ISO 105-B02
Washing 4 ISO 105-C03
Sublimation 4 ISO 105-P0O1
Rubbing (Wet) 4-5 ISO 105-X12
Rubbing (Dry) 4-5 ISO 105-X12

Data sourced from a typical supplier's technical sheet.[5]

Toxicological and Environmental Profile

The environmental and health impacts of textile dyes are of significant concern. Disperse Blue
291, being an azo dye, is subject to scrutiny regarding its potential toxicity.

Genotoxicity

Research has indicated that Disperse Blue 291 may possess genotoxic properties. A study on
male Swiss mice demonstrated an increased frequency of micronucleated polychromatic
erythrocytes in animals treated with 50 mg/kg body weight of the dye.[6] This suggests
potential for inducing chromosomal damage.[6] However, the same study did not observe
primary DNA damage or changes in the expression of genes such as BAX, BCL2, SMAD4, and
TNFA in leukocytes.[6] The potential for azo dyes to cause mutation and denaturation of DNA in
human cells has also been noted.[7]

Logical Relationship of Genotoxicity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15555903#disperse-blue-291-use-in-textile-dyeing-
processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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